Cas no 29487-13-6 (Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1))

Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1) structure
29487-13-6 structure
Product Name:Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1)
CAS No:29487-13-6
MF:C8H10INO2
MW:279.074974536896
CID:262076
PubChem ID:207255
Update Time:2025-04-19

Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,3-(acetyloxy)-1-methyl-, iodide (1:1)
    • Pyridinium, 3-hydroxy-1-methyl-, iodide, acetate
    • 3-Acetyloxy-1-methylpyridinium iodide
    • 3-(ACETYLOXY)-1-METHYLPYRIDIN-1-IUM IODIDE
    • 29487-13-6
    • Pyridinium, 3-acetyloxy-1-methyl-, iodide
    • DTXSID70952002
    • Inchi: 1S/C8H10NO2.HI/c1-7(10)11-8-4-3-5-9(2)6-8;/h3-6H,1-2H3;1H/q+1;/p-1
    • InChI Key: GOZOZZSAAKJVHO-UHFFFAOYSA-M
    • SMILES: [I-].O(C(C)=O)C1=CC=C[N+](C)=C1

Computed Properties

  • Exact Mass: 268.8969
  • Monoisotopic Mass: 278.97563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.18
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.